N'-9H-fluoren-9-ylidenenicotinohydrazide

• IUPAC Name: N-(fluoren-9-ylideneamino)pyridine-3-carboxamide
• InChI: InChI=1S/C19H13N3O/c23-19(13-6-5-11-20-12-13)22-21-18-16-9-3-1-7-14(16)15-8-2-4-10-17(15)18/h1-12H,(H,22,23)
• InChI Key: WBMDMPDRRDQXAT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=CC=CC=C3C2=NNC(=O)C4=CN=CC=C4
• Molecular Formula: C19H13N3O
• Molecular Weight: 299.3 g/mol

Description

N-9H-fluoren-9-ylidenenicotinohydrazide, also known as FNH, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas of study. FNH is a derivative of nicotinic acid and has a structure that makes it highly suitable for use in biological and chemical research.

Mechanism of Action

The mechanism of action of N'-9H-fluoren-9-ylidenenicotinohydrazide is not fully understood, but it is believed to interact with specific proteins and enzymes in the body, leading to changes in cellular function. This makes it a valuable tool for researchers looking to study the underlying mechanisms of various biological processes.
Biochemical and Physiological Effects
N'-9H-fluoren-9-ylidenenicotinohydrazide has been shown to have a range of biochemical and physiological effects, including antioxidant activity and the ability to modulate the immune response. It has also been shown to have potential as an anti-inflammatory agent and to have neuroprotective properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N'-9H-fluoren-9-ylidenenicotinohydrazide in lab experiments is its high purity and stability, which makes it a reliable tool for researchers. However, one limitation is that it can be difficult to obtain in large quantities, which may limit its use in certain types of experiments.

Future Directions

There are many potential future directions for research involving N'-9H-fluoren-9-ylidenenicotinohydrazide. One area of interest is the development of new drugs based on N'-9H-fluoren-9-ylidenenicotinohydrazide, particularly for the treatment of cancer and Alzheimer's disease. Another area of interest is the use of N'-9H-fluoren-9-ylidenenicotinohydrazide as a tool for studying the mechanisms of various biological processes, including inflammation and immune function. Additionally, there is potential for N'-9H-fluoren-9-ylidenenicotinohydrazide to be used in the development of new diagnostic tools for the detection of specific biomolecules in the body.
In conclusion, N'-9H-fluoren-9-ylidenenicotinohydrazide is a highly promising compound for scientific research, with a range of potential applications in various areas of study. Its unique structure and properties make it a valuable tool for researchers looking to understand the underlying mechanisms of biological processes and develop new treatments for diseases. Further research into the potential applications of N'-9H-fluoren-9-ylidenenicotinohydrazide is needed to fully realize its potential as a tool for scientific discovery.

Synthesis Methods

The synthesis of N'-9H-fluoren-9-ylidenenicotinohydrazide involves the reaction of nicotinic acid hydrazide with fluorenone in the presence of a catalyst. The process is relatively simple and yields a high purity product, making it an attractive option for researchers looking to use N'-9H-fluoren-9-ylidenenicotinohydrazide in their experiments.

Scientific Research Applications

N'-9H-fluoren-9-ylidenenicotinohydrazide has been used in a variety of scientific research applications, including as a fluorescent probe for the detection of metal ions. It has also been used in the development of new drugs for the treatment of various diseases, including cancer and Alzheimer's.